Cas no 53595-18-9 (Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5-ester with D-ribose)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5-ester with D-ribose
• CAS No: 53595-18-9
• MF: C₁₅H₂₄N₅O₁₇P₃
• MW: 639.29564666748
• CID: 938787
• PubChem ID: 5045307
• Update Time: 2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5-ester with D-ribose Chemical and Physical Properties

Names and Identifiers

• 2'-MONOPHOSPHOADENOSINE 5'-*DIPHOSPHORIBOSE SODIUM
• [[5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2,3,4-trihydroxy-5-oxopentyl) hydrogen phosphate
• 2'-Phosphoadenosine 5'-diphosphate ribose
• 2'-Phosphoadenosine diphosphoribose
• Adenosine 2'-monophospho-5'-diphosphoribose
• Adenosine 2'-phosphate 5'-diphosphoribose
• Phosphoadenosine diphosphoribose
• Adenosine 2'-phosphate 5'-diphosphoribose
• Adenosine 2'-monophospho-5'- diphosphoribose
• 2'-Phosphoadenosine diphosphoribose
• Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5-ester with D-ribose
• ATP-Ribose
• CID 5045307
• DTXSID20407754
• BMXYKOARLSJJEC-UHFFFAOYSA-N
• 53595-18-9
• PD192580
• Phosphoadenosine diphosphoribose

• Inchi： 1S/C15H24N5O17P3/c16-13-9-14(18-4-17-13)20(5-19-9)15-12(36-38(26,27)28)11(25)8(35-15)3-34-40(31,32)37-39(29,30)33-2-7(23)10(24)6(22)1-21/h1,4-8,10-12,15,22-25H,2-3H2,(H,29,30)(H,31,32)(H2,16,17,18)(H2,26,27,28)
• InChI Key： BMXYKOARLSJJEC-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C(N2C=NC3C(N)=NC=NC2=3)OC(COP(=O)(O)OP(=O)(O)OCC(C(C(C=O)O)O)O)C1O

Computed Properties

• Exact Mass: 639.03800531g/mol
• Monoisotopic Mass: 639.03800531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.5
• Topological Polar Surface Area: 346Ų

Experimental Properties

• Density: 2.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (120 g/l) (25 º C),

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate), P'→5-ester with D-ribose Security Information

• WGK Germany：3
• Hazard Category Code： 20/22-36/38
• Safety Instruction： 24-45
• Hazardous Material Identification：